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Compound of Interest

Compound Name:
(3R)-3-Fluoropyrrolidine-1-sulfonyl

chloride

CAS No.: 1411774-27-0

Cat. No.: B1447215

Get Quote

Executive Summary
(3R)-3-Fluoropyrrolidine-1-sulfonyl chloride (CAS: 1411774-27-0) is a high-value chiral

building block utilized in the synthesis of dipeptidyl peptidase IV (DPP-4) inhibitors and other

fluorinated bioactive scaffolds.[1][2][3] Its utility stems from the specific R-configuration of the

fluorine atom, which imparts metabolic stability and favorable lipophilicity to drug candidates.

This guide provides a rigorous analysis of the spectroscopic signature of this compound. Unlike

simple alkyl halides, the sulfonyl chloride moiety introduces significant electron-withdrawal

effects that dramatically alter the Nuclear Magnetic Resonance (NMR) and Infrared (IR) profiles

compared to its amine precursors.
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Parameter Detail

IUPAC Name (3R)-3-fluoro-1-pyrrolidinesulfonyl chloride

CAS Number 1411774-27-0

Molecular Formula C₄H₇ClFNO₂S

Molecular Weight 187.62 g/mol

Physical State White to off-white crystalline solid

Precursor
(3R)-3-Fluoropyrrolidine HCl (CAS: 136725-55-

8)

Synthesis Context & Impurity Profiling
Understanding the synthesis is critical for interpreting spectra, as specific impurities often

appear in the final analysis. The compound is typically synthesized via the reaction of (3R)-3-

fluoropyrrolidine hydrochloride with sulfuryl chloride (

) or chlorosulfonic acid in the presence of a base (e.g., triethylamine).

Common Spectral Impurities:

Unreacted Amine: Signals presence of starting material (check for broad N-H stretch in IR).

Hydrolysis Product: The corresponding sulfonic acid (R-SO₃H) or free amine if the sulfonyl

chloride hydrolyzes due to moisture exposure.

Triethylamine HCl: Sharp multiplets in

H NMR at

1.2 (t) and 3.1 (q) if workup is incomplete.
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Figure 1: Synthesis pathway and potential degradation routes affecting spectroscopic analysis.

Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The sulfonyl chloride group is strongly electron-withdrawing, causing a significant downfield

shift (deshielding) of the

-protons (C2 and C5) compared to the free amine.

H NMR (400 MHz, CDCl₃)
Note: Chemical shifts are expected values based on electronic environment and analogous

sulfonyl chlorides.
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Position Proton Type
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)

Interpretati
on

C3-H
Methine

(gem-F)
5.20 – 5.40

dm (doublet

of multiplets) Hz

Characteristic

wide doublet

due to large

geminal H-F

coupling.

C2-H -Methylene 3.60 – 3.85 m Complex

Deshielded

by N-SO₂Cl.

Diastereotopi

c due to

chiral center.

C5-H -Methylene 3.50 – 3.75 m Complex
Deshielded

by N-SO₂Cl.

C4-H -Methylene 2.10 – 2.40 m -

Complex

splitting due

to coupling

with F and

C3/C5

protons.

Critical Analysis Point: The most diagnostic feature is the C3-H geminal coupling. You must

observe a doublet with a separation of ~50-54 Hz centered around 5.3 ppm. If this splitting is

absent or significantly smaller (<20 Hz), the fluorine atom may have been eliminated or

substituted.

F NMR (376 MHz, CDCl₃)
Shift:

-170.0 to -178.0 ppm.

Pattern: Decoupled spectra show a singlet; coupled spectra show a multiplet (tt or similar)

due to coupling with C3-H, C2-H, and C4-H.
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Validation: A shift toward -150 ppm suggests hydrolysis or loss of the sulfonyl group.

C NMR (100 MHz, CDCl₃)
Carbon signals will exhibit splitting due to C-F coupling (

).

C3 (C-F): ~91-94 ppm (Doublet,

Hz).

C2/C5 (

-carbons): ~45-55 ppm (Doublets,

Hz).

C4 (

-carbon): ~30-35 ppm (Doublet,

Hz).

B. Infrared (IR) Spectroscopy
IR is the fastest method to confirm the integrity of the sulfonyl chloride functional group. The

stretches are intense and distinct.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Diagnostic Value

SO₂ Asymmetric

Stretch
1370 – 1410 Strong

Primary Confirmation.

Loss of this band

indicates hydrolysis.

SO₂ Symmetric

Stretch
1160 – 1200 Strong

Confirmatory band for

sulfonyl group.

C-F Stretch 1000 – 1100 Medium

Overlaps with

fingerprint region but

distinct in pure

samples.

C-H Stretch (Aliphatic) 2850 – 3000 Weak/Med
Typical alkane

stretches.

Absence of O-H/N-H > 3200 -

Purity Check.

Significant

absorbance here

indicates moisture

(hydrolysis) or

unreacted amine.

C. Mass Spectrometry (MS)
Mass spectrometry analysis of sulfonyl chlorides is challenging due to their lability. Low-

resolution methods (ESI) often show hydrolysis products unless anhydrous solvents are strictly

used.

Ionization Mode: Electron Impact (EI) or APCI (Atmospheric Pressure Chemical Ionization) is

preferred over ESI for the intact chloride.

Molecular Ion:

187 (M

) and 189 (M+2).
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Isotope Pattern: The presence of Chlorine (

Cl /

Cl) creates a characteristic 3:1 ratio between the M and M+2 peaks.

Fragmentation Pathway (EI):

Molecular Ion:

187.[3][4][5]

Loss of Cl:

152 (Sulfonyl cation).

Loss of SO₂:

88 (Fluoro-pyrrolidinyl radical/cation) – Base Peak often observed here.

Loss of HF:

68 (Pyrroline cation).

Molecular Ion (M+)
m/z 187/189 (3:1)

[M - Cl]+
Sulfonyl Cation

m/z 152

- Cl•

[M - SO2Cl]+
Fluoropyrrolidine Cation

m/z 88

- SO2, - Cl•

[M - SO2Cl - HF]+
Pyrroline Cation

m/z 68

- HF
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Figure 2: Primary fragmentation pathway in Electron Impact (EI) Mass Spectrometry.

Experimental Protocols for Validation
Protocol 1: NMR Sample Preparation (Critical Step)
Sulfonyl chlorides are moisture-sensitive. Using "wet" deuterated solvents will result in the

spectrum of the sulfonic acid, not the chloride.

Solvent Choice: Use CDCl₃ (Chloroform-d) treated with anhydrous K₂CO₃ or stored over 4Å

molecular sieves. Avoid DMSO-d₆ or MeOD as they can promote solvolysis or react with the

chloride.

Vessel: Use an oven-dried 5mm NMR tube.

Concentration: Dissolve 5–10 mg of sample in 0.6 mL solvent.

Acquisition: Run immediately. Do not leave the sample overnight before acquisition.

Protocol 2: Rapid Purity Check via TLC
Stationary Phase: Silica Gel 60 F₂₅₄.

Mobile Phase: Hexane:Ethyl Acetate (3:1).

Visualization:

UV (weak absorption).

Permanganate Stain (KMnO₄): Oxidizes the pyrrolidine ring (yellow/brown spot).

Ninhydrin:Negative for the product (no free amine). Positive (red/purple) at the baseline

indicates unreacted starting material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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